Cas no 838842-65-2 (2-methylphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate)

• Product Name: 2-methylphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
• CAS No: 838842-65-2
• MF: C₁₃H₁₁ClN₂O₂S
• MW: 294.756640672684
• CID: 6403789
• PubChem ID: 2984433
• Update Time: 2023-12-27

2-methylphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methylphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
• Z57908065
• 838842-65-2
• EN300-18055164
• o-Tolyl 5-chloro-2-(methylthio)pyrimidine-4-carboxylate
• AKOS001872943
• (2-methylphenyl) 5-chloro-2-methylsulfanylpyrimidine-4-carboxylate
• 4-Pyrimidinecarboxylic acid, 5-chloro-2-(methylthio)-, 2-methylphenyl ester

• Inchi： 1S/C13H11ClN2O2S/c1-8-5-3-4-6-10(8)18-12(17)11-9(14)7-15-13(16-11)19-2/h3-7H,1-2H3
• InChI Key： AKHKHOXRGUFXRC-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C(Cl)C(C(OC2=CC=CC=C2C)=O)=N1

Computed Properties

• Exact Mass: 294.0229765g/mol
• Monoisotopic Mass: 294.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 497.3±40.0 °C(Predicted)
• pka: -3.22±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters